Cas no 920503-83-9 (9H-Purine, 6-[2-[(phenylmethyl)thio]ethyl]-)

• Product Name: 9H-Purine, 6-[2-[(phenylmethyl)thio]ethyl]-
• CAS No: 920503-83-9
• MF: C₁₄H₁₄N₄S
• MW: 270.352760791779
• CID: 756703
• PubChem ID: 16094035
• Update Time: 2025-04-19

9H-Purine, 6-[2-[(phenylmethyl)thio]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine, 6-[2-[(phenylmethyl)thio]ethyl]-
• 6-(2-benzylsulfanylethyl)-7H-purine
• 6-[2-(Benzylsulfanyl)ethyl]-7H-purine
• 6-(2-(Benzylthio)ethyl)-9H-purine
• 920503-83-9
• DTXSID50582341

• Inchi： 1S/C14H14N4S/c1-2-4-11(5-3-1)8-19-7-6-12-13-14(17-9-15-12)18-10-16-13/h1-5,9-10H,6-8H2,(H,15,16,17,18)
• InChI Key： LBIDSMZCIFGKTL-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CCC1=C2C(=NC=N1)N=CN2

Computed Properties

• Exact Mass: 270.09391764g/mol
• Monoisotopic Mass: 270.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.8Ų